3,5-Dichloro-2,4-difluorobenzamide

• IUPAC Name: 3,5-dichloro-2,4-difluorobenzamide
• InChI: InChI=1S/C7H3Cl2F2NO/c8-3-1-2(7(12)13)5(10)4(9)6(3)11/h1H,(H2,12,13)
• InChI Key: MUZBUPSZMGQWMU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)Cl)F)C(=O)N
• Molecular Formula: C7H3Cl2F2NO
• Molecular Weight: 226.00 g/mol

Description

3,5-Dichloro-2,4-difluorobenzamide, commonly referred to as DCDFB, is an organic compound with a wide range of applications in scientific research. It is an important building block for the synthesis of other compounds and can be used for a variety of purposes in the lab. It is a colorless, odorless, and crystalline solid at room temperature. DCDFB has been used in a variety of biochemical and physiological studies, and its mechanism of action has been studied in detail.

Mechanism of Action

DCDFB is known to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and other compounds in the body. It has been shown to inhibit the activity of cytochrome P450 enzymes by binding to them and preventing them from binding to their substrates. This inhibition of cytochrome P450 enzymes can lead to changes in the metabolism of drugs and other compounds in the body.
Biochemical and Physiological Effects
DCDFB has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds in the body. It has also been shown to have an effect on the expression of certain genes in the body, which can lead to changes in the expression of proteins in the body.

Advantages and Limitations for Lab Experiments

The use of DCDFB in laboratory experiments has several advantages. It is a relatively inexpensive and easy to obtain compound, and it is also easy to use and handle in the lab. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, there are also some limitations to its use in the lab. DCDFB is a relatively toxic compound, and it should be handled with caution in the lab. Additionally, it is a relatively reactive compound, and it can react with other compounds in the lab, potentially leading to unwanted side reactions.

Future Directions

The potential future directions for DCDFB are numerous. It could be used in the development of new drugs and other compounds, as well as in the study of the metabolism of drugs and other compounds in the body. Additionally, it could be used in the development of new methods for the synthesis of other compounds, as well as in the development of new methods for the analysis of compounds in the lab. Finally, it could be used in the development of new methods for the detection and quantification of compounds in the body.

Scientific Research Applications

DCDFB has a wide range of applications in scientific research. It is used as a building block in the synthesis of other compounds, such as drugs, dyes, and pesticides. It is also used as a reagent in various biochemical and physiological studies. It has been used to study the effects of various drugs on the body, as well as to study the metabolism of drugs in the body.

Synthesis routes and methods

Procedure details

620 ml of concentrated aqueous ammonia solution and 600 ml of water are initially introduced, 458 g (2 moles) of 3,5-dichloro-2,4-difluorobenzoyl fluoride are added dropwise at 40°-50°, and then the mixture is stirred at 50° for 30 minutes. The precipitate is filtered off with suction, washed with water and dried. 408 g (90% of theory) of 3,5-dichloro-2,4-difluorobenzamide of melting point 163°-164° are obtained.